Cas no 1421583-39-2 (1-methyl-N-6-(4-methylpiperidin-1-yl)pyrimidin-4-yl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide)

• Product Name: 1-methyl-N-6-(4-methylpiperidin-1-yl)pyrimidin-4-yl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide
• CAS No: 1421583-39-2
• MF: C₁₉H₂₂N₆OS
• MW: 382.482581615448
• CID: 6130384
• PubChem ID: 71795056
• Update Time: 2025-10-17

1-methyl-N-6-(4-methylpiperidin-1-yl)pyrimidin-4-yl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-6-(4-methylpiperidin-1-yl)pyrimidin-4-yl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide
• 2-methyl-N-[6-(4-methylpiperidin-1-yl)pyrimidin-4-yl]-5-thiophen-2-ylpyrazole-3-carboxamide
• F6257-4585
• 1-methyl-N-[6-(4-methylpiperidin-1-yl)pyrimidin-4-yl]-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide
• 1421583-39-2
• VU0541976-1
• AKOS024545797
• 1-methyl-N-(6-(4-methylpiperidin-1-yl)pyrimidin-4-yl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide

• Inchi： 1S/C19H22N6OS/c1-13-5-7-25(8-6-13)18-11-17(20-12-21-18)22-19(26)15-10-14(23-24(15)2)16-4-3-9-27-16/h3-4,9-13H,5-8H2,1-2H3,(H,20,21,22,26)
• InChI Key： BSXIIMHSSAMDCP-UHFFFAOYSA-N
• SMILES： N1=C(C2SC=CC=2)C=C(C(NC2=CC(N3CCC(C)CC3)=NC=N2)=O)N1C

Computed Properties

• Exact Mass: 382.15758052g/mol
• Monoisotopic Mass: 382.15758052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 104Ų

Additional information on 1-methyl-N-6-(4-methylpiperidin-1-yl)pyrimidin-4-yl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide

Exploring the Potential of CAS No. 1421583-39-2: A Comprehensive Overview

The compound with CAS No. 1421583-39-2, known as 1-methyl-N-(6-(4-methylpiperidin-1-yl)pyrimidin-4-yl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate molecular structure, which combines several key functional groups, including a pyrazole ring, a pyrimidine moiety, and a thiophene fragment. These elements contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the biological activity of this compound, particularly in the context of its potential application as a drug candidate. Researchers have investigated its ability to modulate various cellular pathways, making it a promising lead compound for the development of novel therapeutic agents. The pyrazole ring, a key structural component, has been shown to play a critical role in stabilizing interactions with target proteins, thereby enhancing its bioactivity.

The synthesis of CAS No. 1421583-39-2 involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The incorporation of the thiophene fragment into the molecule is particularly challenging due to its sensitivity to certain reaction conditions. However, advancements in synthetic chemistry have enabled researchers to develop efficient methodologies for constructing this complex structure.

In terms of application, this compound has shown potential in several areas, including antitumor activity and neuroprotective effects. Preclinical studies have demonstrated its ability to inhibit the growth of cancer cells by targeting specific oncogenic pathways. Additionally, its neuroprotective properties suggest that it may be useful in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The molecular structure of CAS No. 1421583-39-2 is characterized by a high degree of complexity, which contributes to its unique physicochemical properties. The presence of multiple heteroaromatic rings ensures that the molecule exhibits strong electronic interactions, making it highly reactive under certain conditions. This reactivity is further enhanced by the presence of electron-withdrawing groups, such as the carboxamide moiety.

From an industrial perspective, the production and characterization of this compound require state-of-the-art analytical techniques to ensure quality control and compliance with regulatory standards. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are commonly employed to confirm the identity and purity of the compound.

In conclusion, CAS No. 1421583-39_ is a fascinating example of how modern chemistry can lead to the development of innovative compounds with significant therapeutic potential. Its complex structure, coupled with its promising biological activities, makes it a valuable addition to the arsenal of tools available for drug discovery and development.